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Staphyloferrin A: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Staphyloferrin A is a carboxylate-type siderophore produced by various staphylococcal

species, most notably Staphylococcus aureus, to acquire iron from its environment.[1][2] Iron is

an essential nutrient for bacterial growth and pathogenesis, and the ability to scavenge this

metal from the host is a critical virulence factor. Staphyloferrin A plays a key role in this

process by chelating ferric iron (Fe³⁺) with high affinity and transporting it back into the

bacterial cell. This technical guide provides an in-depth overview of the chemical structure,

biosynthesis, regulation, and experimental protocols related to Staphyloferrin A.

Chemical Structure
Staphyloferrin A is chemically known as N²,N⁵-di-(1-oxo-3-hydroxy-3,4-dicarboxybutyl)-D-

ornithine.[2] Its structure consists of a central D-ornithine molecule linked via amide bonds to

two residues of citric acid.[2] This molecular arrangement provides multiple carboxyl and

hydroxyl groups that act as ligands to coordinate a single ferric ion in an octahedral geometry.

[2] The molecular formula of Staphyloferrin A is C₁₇H₂₄N₂O₁₄.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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